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Compound of Interest

Compound Name: Fura-PE3

Cat. No.: B1227955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Fura-PE3, a ratiometric fluorescent indicator

for the quantitative measurement of intracellular calcium. Fura-PE3 is a zwitterionic analog of

Fura-2, engineered to offer superior intracellular retention, making it an invaluable tool for long-

term studies of calcium signaling in a variety of cell types. This document details its properties,

experimental protocols for its use, and its application in studying key calcium signaling

pathways.

Core Properties of Fura-PE3
Fura-PE3 distinguishes itself from its predecessor, Fura-2, primarily through its enhanced

resistance to leakage from the cell and sequestration into intracellular organelles. This

characteristic allows for more stable and prolonged measurements of cytosolic free calcium

concentrations.[1] Like Fura-2, Fura-PE3 is a ratiometric indicator, meaning the ratio of its

fluorescence emission at two different excitation wavelengths is used to determine the

intracellular calcium concentration. This ratiometric measurement minimizes issues such as

uneven dye loading, photobleaching, and changes in cell thickness, leading to more accurate

and reproducible data.
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Quantitative Data Summary
The following tables summarize the key quantitative properties of Fura-PE3.

Property Value

Form
Acetoxymethyl (AM) Ester (cell-permeant) or

Potassium Salt (cell-impermeant)

Molecular Weight
AM Ester: ~1258.13 g/mol Potassium Salt:

~1054.3 g/mol [1]

Excitation Wavelengths
λexc1 (Ca2+-bound): ~335 nmλexc2 (Ca2+-

free): ~364 nm[1]

Emission Wavelengths
λem1 (Ca2+-bound): ~495 nmλem2 (Ca2+-

free): ~502 nm[1]

Dissociation Constant (Kd)

145 nM or 250 nM (Note: Different sources

report varying Kd values. It is recommended to

determine the Kd experimentally under specific

conditions.)

Quantum Yield (ΦF)

Not explicitly found for Fura-PE3. As Fura-PE3

is reported to have identical fluorescence

properties to Fura-2, the values for Fura-2 can

be used as an approximation: ΦF (Ca2+-free):

~0.23ΦF (Ca2+-bound): ~0.49[2]

Extinction Coefficient (ε)

Not explicitly found for Fura-PE3. As Fura-PE3

is reported to have identical fluorescence

properties to Fura-2, the value for Fura-2 can be

used as an approximation:ε at ~362 nm

(isosbestic point): ~28,000 M-1cm-1

Experimental Protocols
Fura-PE3 AM Ester Cell Loading Protocol
This protocol is a general guideline and should be optimized for specific cell types and

experimental conditions.
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Materials:

Fura-PE3 AM

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic F-127 (20% solution in DMSO)

Hanks' Balanced Salt Solution (HBSS) or other appropriate physiological buffer

Probenecid (optional, to inhibit organic anion transporters and reduce dye leakage)

Cells of interest

Procedure:

Prepare Fura-PE3 AM Stock Solution:

Dissolve Fura-PE3 AM in anhydrous DMSO to a final concentration of 1-10 mM.

Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid

repeated freeze-thaw cycles.

Prepare Loading Buffer:

For a final loading concentration of 1-5 µM Fura-PE3 AM, dilute the stock solution into the

physiological buffer.

To aid in the dispersion of the AM ester in the aqueous buffer, first mix the Fura-PE3 AM

stock solution with an equal volume of 20% Pluronic F-127.[1]

If using, add probenecid to the loading buffer at a final concentration of 1-2.5 mM.

Cell Loading:

For adherent cells, grow them on coverslips to the desired confluency. For suspension

cells, harvest and resuspend them in the physiological buffer at an appropriate density.

Replace the culture medium with the Fura-PE3 AM loading buffer.
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Incubate the cells for 30-60 minutes at room temperature or 37°C. The optimal loading

time and temperature should be determined empirically for each cell type.[1]

Washing:

After loading, wash the cells 2-3 times with fresh physiological buffer (without Fura-PE3
AM) to remove extracellular dye.

Incubate the cells for an additional 30 minutes to allow for complete de-esterification of the

Fura-PE3 AM by intracellular esterases.

In Situ Calcium Calibration Protocol
This protocol allows for the determination of the minimum (Rmin) and maximum (Rmax)

fluorescence ratios, which are essential for calculating the intracellular calcium concentration

using the Grynkiewicz equation.

Materials:

Cells loaded with Fura-PE3

Physiological buffer

Calcium-free physiological buffer

Ionomycin (a calcium ionophore)

EGTA (a calcium chelator)

High calcium buffer (physiological buffer with a known, saturating concentration of CaCl2)

Procedure:

Determine Rmin (Minimum Ratio):

Perfuse the Fura-PE3 loaded cells with a calcium-free physiological buffer containing a

high concentration of EGTA (e.g., 5-10 mM) and a low concentration of ionomycin (e.g., 1-

5 µM).
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This will chelate any intracellular calcium and allow the determination of the fluorescence

ratio in a calcium-free environment. Record the 340/380 nm excitation ratio.

Determine Rmax (Maximum Ratio):

Wash out the EGTA/ionomycin solution.

Perfuse the cells with a high calcium buffer containing ionomycin (e.g., 1-5 µM).

This will saturate the intracellular Fura-PE3 with calcium. Record the 340/380 nm

excitation ratio.

Calculate Intracellular Calcium Concentration:

The intracellular free calcium concentration ([Ca2+]i) can be calculated using the

Grynkiewicz equation: [Ca2+]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) Where:

Kd is the dissociation constant of Fura-PE3 for Ca2+.

R is the experimentally measured 340/380 nm fluorescence ratio.

Rmin is the minimum fluorescence ratio (in the absence of Ca2+).

Rmax is the maximum fluorescence ratio (at Ca2+ saturation).

Sf2 / Sb2 is the ratio of fluorescence intensities at 380 nm excitation in calcium-free and

calcium-bound conditions, respectively.

Visualization of Signaling Pathways and Workflows
G Protein-Coupled Receptor (GPCR) Signaling Pathway
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Caption: GPCR signaling pathway leading to intracellular calcium release.

Store-Operated Calcium Entry (SOCE) Pathway
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Caption: The store-operated calcium entry (SOCE) pathway.
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Experimental Workflow for Calcium Imaging with Fura-
PE3

Start

Cell Preparation
(Plating on coverslips)

Fura-PE3 AM Loading
(30-60 min incubation)

Washing
(Remove extracellular dye)

De-esterification
(30 min incubation)

Baseline Fluorescence Imaging
(Ex: 340/380 nm, Em: ~510 nm)

Cell Stimulation
(Agonist/Antagonist addition)

Record Fluorescence Changes

In Situ Calibration
(Rmin and Rmax determination)

Data Analysis
(Calculate [Ca²⁺]i)

End
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Click to download full resolution via product page

Caption: A typical experimental workflow for calcium imaging using Fura-PE3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1227955/docs?utm_src=pdf-body-img#fura-pe3-an-in-depth-technical-guide-for-studying-calcium-signaling-pathways
https://www.benchchem.com/product/b1227955/docs?utm_src=pdf-body#fura-pe3-an-in-depth-technical-guide-for-studying-calcium-signaling-pathways
https://www.benchchem.com/product/b1227955?utm_src=pdf-custom-synthesis#bc-rfq
https://www.interchim.fr/ft/A/AM603A.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://www.benchchem.com/product/b1227955/docs#fura-pe3-an-in-depth-technical-guide-for-studying-calcium-signaling-pathways
https://www.benchchem.com/product/b1227955/docs#fura-pe3-an-in-depth-technical-guide-for-studying-calcium-signaling-pathways
https://www.benchchem.com/product/b1227955/docs#fura-pe3-an-in-depth-technical-guide-for-studying-calcium-signaling-pathways
https://www.benchchem.com/product/b1227955/docs#fura-pe3-an-in-depth-technical-guide-for-studying-calcium-signaling-pathways
https://www.benchchem.com/product/b1227955?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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